
Application Notes and Protocols for Residue
Analysis of Methiocarb on Sorghum

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methiocarb

Cat. No.: B1676386 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

residue analysis of Methiocarb on sorghum, specifically in the context of its use as a bird

repellent. The following sections detail the background, experimental procedures, data

presentation, and analytical workflows.

Introduction
Methiocarb, chemically known as 4-(methylthio)-3,5-xylyl N-methylcarbamate, is a carbamate

pesticide that has demonstrated significant efficacy as a nonlethal bird repellent on various

crops, including sorghum.[1][2][3] It functions by inducing a conditioned aversion in birds that

ingest the treated plant material.[4][5] However, due to potential risks to human health and the

environment, monitoring Methiocarb residue levels in treated crops is crucial. Concerns over

residue levels have, in the past, led to the withdrawal of its registration for certain uses.[4][6]

These protocols outline the necessary steps for the extraction, cleanup, and quantification of

Methiocarb residues on sorghum to ensure that levels remain within safe limits and to

understand the persistence of the compound under field conditions. The methodologies

described are based on established principles of pesticide residue analysis, including

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction and analysis by

High-Performance Liquid Chromatography (HPLC).[7][8]
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Quantitative Data Summary
The following tables summarize quantitative data from studies evaluating the effectiveness of

Methiocarb as a bird repellent on sorghum. While these studies focused on efficacy in terms of

yield and bird damage rather than residue levels, the application rates provide a basis for

designing residue analysis studies.

Table 1: Effect of Methiocarb Application on Sorghum Yield and Bird Damage

Treatment
Rate ( kg/ha
)

Application
Frequency

Grain Yield
( kg/ha )

Threshing
Percentage
(%)

Weight of
25 Heads
(g)

Reference

4
Every 2

weeks
8,457 - - [9]

2
Every 3

weeks
7,054 - - [9]

Control - -
Lower than

treated

Lower than

treated
[9]

2.5 (a.i.)
Single

Application

Significantly

Greater
- 49.4 [1]

Control - - - 15.8 [1]

1.2 - - - - [10]

2.4 - - - - [10]

4.26 - - - - [10]

Data presented is a compilation from multiple studies and experimental conditions may vary.

Table 2: Impact of Methiocarb on Bird Activity and Crop Damage
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Treatment
Bird Count in
Treated vs.
Control Zone

Attacked
Heads (%)

Damage per
Head (%)

Reference

Methiocarb (2.5

kg a.i./ha)

3.5 times more

birds in control
11 4 [1]

Control - 88 67 [1]

Experimental Protocols
This section provides detailed methodologies for the residue analysis of Methiocarb on

sorghum. The protocol is adapted from established methods for pesticide residue analysis in

food matrices.[8][11][12]

Sample Collection and Preparation
Field Sampling: Collect representative samples of sorghum heads from both Methiocarb-

treated and control plots at various time intervals post-application.

Sample Homogenization: Separate the sorghum grains from the heads. Grind the grains into

a fine, homogenous powder using a laboratory mill.

Storage: Store the homogenized samples in airtight containers at -20°C until analysis to

prevent degradation of Methiocarb residues.

Methiocarb Residue Extraction (QuEChERS Method)
Sample Weighing: Weigh 10 g of the homogenized sorghum sample into a 50 mL centrifuge

tube.

Hydration: Add 10 mL of deionized water to the sample and vortex for 1 minute to ensure

thorough mixing.

Acetonitrile Extraction: Add 10 mL of acetonitrile to the tube. Cap and shake vigorously for 1

minute.
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Salting Out: Add the QuEChERS salt packet containing 4 g of anhydrous magnesium sulfate

(MgSO₄) and 1 g of sodium chloride (NaCl). Immediately cap and shake vigorously for 1

minute.

Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup
Supernatant Transfer: Carefully transfer 1 mL of the upper acetonitrile layer into a 2 mL d-

SPE tube containing 150 mg of anhydrous MgSO₄ and 50 mg of Primary Secondary Amine

(PSA) sorbent.

Vortexing: Vortex the d-SPE tube for 30 seconds to facilitate the cleanup process.

Centrifugation: Centrifuge the tube at 10,000 rpm for 2 minutes.

Final Extract: The resulting supernatant is the final extract for analysis. Transfer it into an

autosampler vial for HPLC analysis.

HPLC Analysis
Instrumentation: A High-Performance Liquid Chromatograph (HPLC) system equipped with a

UV detector or a tandem mass spectrometer (MS/MS) for higher sensitivity and selectivity.

Chromatographic Conditions (Example):

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: Isocratic elution with a mixture of methanol and water (e.g., 60:40 v/v).

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Detection: UV detector set at 223 nm.[13] For MS/MS, specific parent and daughter ion

transitions for Methiocarb would be monitored.
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Quantification: Create a calibration curve using certified reference standards of Methiocarb
at different concentrations. Quantify the Methiocarb residue in the sorghum samples by

comparing their peak areas to the calibration curve.

Visualizations
The following diagrams illustrate the experimental workflow for Methiocarb residue analysis.
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Caption: Workflow for Methiocarb Residue Analysis in Sorghum.
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Caption: Logical Flow from Application to Safety Assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Residue Analysis of
Methiocarb on Sorghum]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676386#residue-analysis-of-methiocarb-on-
sorghum-for-bird-repellent-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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